Cas no 1097210-67-7 (3-(4-cyanophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-cyanophenyl)-3-hydroxypropanoic acid
• CAS No: 1097210-67-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6121595
• PubChem ID: 89195276
• Update Time: 2025-10-28

3-(4-cyanophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-3-hydroxypropanoic acid
• EN300-1870067
• 1097210-67-7
• SCHEMBL13891121

• Inchi： 1S/C10H9NO3/c11-6-7-1-3-8(4-2-7)9(12)5-10(13)14/h1-4,9,12H,5H2,(H,13,14)
• InChI Key： HMKRAAMHHKRJLJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(4-cyanophenyl)-3-hydroxypropanoic acid

3-(4-Cyanophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1097210-67-7, commonly referred to as 3-(4-cyanophenyl)-3-hydroxypropanoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of propanoic acid, featuring a hydroxyl group and a cyanophenyl substituent at the third carbon position. The presence of the cyanophenyl group introduces unique electronic and structural properties, making this compound a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of 3-(4-cyanophenyl)-3-hydroxypropanoic acid in the field of drug discovery. Its structure allows for versatile functionalization, enabling researchers to explore its potential as a building block for novel pharmaceutical agents. The hydroxyl group provides opportunities for bioisosteric replacements, while the cyanophenyl moiety contributes to enhanced pharmacokinetic properties such as solubility and permeability.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized 3-(4-cyanophenyl)-3-hydroxypropanoic acid to develop compounds with anti-inflammatory and antioxidant activities. These findings underscore its potential in addressing chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 3-(4-cyanophenyl)-3-hydroxypropanoic acid involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. This has significantly improved the efficiency and scalability of the synthesis process, making it more accessible for large-scale applications.

In terms of structural analysis, 3-(4-cyanophenyl)-3-hydroxypropanoic acid exhibits interesting physicochemical properties. The cyanophenyl group introduces rigidity into the molecule, which can influence its interactions with biological targets. Computational studies have revealed that this compound has favorable drug-like properties, including moderate lipophilicity and hydrogen bonding capacity, which are essential for binding to protein receptors.

Moreover, the hydroxyl group in 3-(4-cyanophenyl)-3-hydroxypropanoic acid plays a critical role in its reactivity. It can undergo various transformations, such as esterification or glycosylation, to generate derivatives with enhanced bioavailability or targeting capabilities. These modifications have been explored in recent studies to develop prodrugs that can overcome challenges related to drug delivery.

Another area of interest is the evaluation of 3-(4-cyanophenyl)-3-hydroxypropanoic acid in biological systems. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that this compound could serve as a lead molecule for developing therapeutic agents targeting inflammatory diseases such as arthritis or neuroinflammation.

In conclusion, 3-(4-cyanophenyl)-3-hydroxypropanoic acid is a versatile compound with immense potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.